Cas no 2112592-31-9 (1H-1,2,3-Triazole-5-carboxylic acid, 4-[(ethylamino)methyl]-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-[(ethylamino)methyl]-, ethyl ester
• CAS No: 2112592-31-9
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5296311
• Update Time: 2025-11-05

1H-1,2,3-Triazole-5-carboxylic acid, 4-[(ethylamino)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-[(ethylamino)methyl]-, ethyl ester

• Inchi： 1S/C8H14N4O2/c1-3-9-5-6-7(11-12-10-6)8(13)14-4-2/h9H,3-5H2,1-2H3,(H,10,11,12)
• InChI Key： UOLYNMWBOSYAKI-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(CNCC)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-[(ethylamino)methyl]-, ethyl ester

1H-1,2,3-Triazole-5-carboxylic acid, 4-[(ethylamino)methyl]-, ethyl ester (CAS No. 2112592-31-9)

1H-1,2,3-Triazole-5-carboxylic acid, 4-[(ethylamino)methyl]-, ethyl ester is a versatile organic compound with the CAS registry number 2112592-31-9. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with significant applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a triazole ring substituted with a carboxylic acid group at position 5 and an ethyl ester moiety at position 4. The presence of these functional groups makes it highly reactive and amenable to further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of triazole derivatives, including 1H-1,2,3-triazole-5-carboxylic acid derivatives, through methodologies such as click chemistry. These methods have significantly enhanced the scalability and sustainability of producing such compounds for industrial applications. The ethyl ester group in this compound is particularly valuable as it can be readily converted into other functional groups, such as acids or amides, depending on the desired application.

In the pharmaceutical industry, triazole-containing compounds have gained considerable attention due to their potential as drug candidates. For instance, 1H-1,2,3-triazole derivatives have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. Research has shown that the substituted triazole ring in this compound can modulate its pharmacokinetic properties, making it a promising scaffold for drug development.

Moreover, the ethyl ester functionality of this compound has been leveraged in the synthesis of bioactive molecules. For example, recent studies have demonstrated that this compound can serve as a precursor for the development of peptide-based drugs, where the ester group facilitates controlled release mechanisms. This highlights its potential in targeted drug delivery systems.

In addition to its pharmaceutical applications, triazole derivatives like this compound are also being investigated for their role in agrochemicals. Specifically, they have been explored as potential herbicides and fungicides due to their ability to inhibit key enzymatic pathways in plants and pathogens. The substituted triazole ring in this compound provides a platform for designing molecules with enhanced bioactivity and selectivity.

From a materials science perspective, triazole-containing compounds are being studied for their applications in polymer chemistry. The ability to functionalize the triazole ring with various substituents allows for the creation of polymers with tailored properties such as improved mechanical strength or thermal stability. This makes them valuable candidates for advanced materials development.

Recent research has also focused on the environmental impact of synthetic compounds like this one. Studies have shown that proper disposal and degradation pathways are critical to minimizing their ecological footprint. Efforts are underway to develop sustainable synthesis methods and recycling strategies for triazole derivatives, ensuring their responsible use in various industries.

In conclusion, 1H-1,2,3-triazole-5-carboxylic acid ethyl ester (CAS No. 2112592-31-9) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable building block for developing innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.